Cas no 940364-98-7 (2-{4-(methylamino)methylphenoxy}acetic acid)

• Product Name: 2-{4-(methylamino)methylphenoxy}acetic acid
• CAS No: 940364-98-7
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• CID: 5234446
• PubChem ID: 18778471
• Update Time: 2025-06-09

2-{4-(methylamino)methylphenoxy}acetic acid Chemical and Physical Properties

Names and Identifiers

• (4-Methylaminomethyl-phenoxy)-acetic acid
• 2-{4-(methylamino)methylphenoxy}acetic acid

• Inchi： 1S/C10H13NO3/c1-11-6-8-2-4-9(5-3-8)14-7-10(12)13/h2-5,11H,6-7H2,1H3,(H,12,13)
• InChI Key： WVPBKJZKKGZNQA-UHFFFAOYSA-N
• SMILES： C(O)(=O)COC1=CC=C(CNC)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxyacetic acid derivatives

Additional information on 2-{4-(methylamino)methylphenoxy}acetic acid

Comprehensive Analysis of 2-{4-(methylamino)methylphenoxy}acetic acid (CAS No. 940364-98-7): Properties, Applications, and Industry Insights

In the rapidly evolving field of fine chemicals and pharmaceutical intermediates, 2-{4-(methylamino)methylphenoxy}acetic acid (CAS 940364-98-7) has garnered significant attention due to its unique structural features and versatile applications. This compound, characterized by its phenoxyacetic acid backbone and methylamino functional group, serves as a critical building block in organic synthesis. Researchers and industry professionals frequently search for terms like "940364-98-7 synthesis", "phenoxyacetic acid derivatives", and "methylamino-methylphenoxy applications", reflecting its relevance in modern chemistry.

The molecular structure of 2-{4-(methylamino)methylphenoxy}acetic acid combines aromaticity with polar functional groups, enabling interactions with biological targets and materials. Recent studies highlight its potential in drug discovery, particularly as a linker for bioconjugation or as a precursor for small molecule inhibitors. The compound's CAS 940364-98-7 is often cross-referenced with queries about "structure-activity relationships" and "SAR optimization", underscoring its role in medicinal chemistry workflows.

From a synthetic chemistry perspective, 940364-98-7 exemplifies the growing demand for multifunctional intermediates. Its acetic acid moiety allows for esterification or amidation reactions, while the methylamino group participates in reductive amination or acylation processes. Industry forums frequently discuss "scale-up challenges for 940364-98-7" and "green chemistry approaches" to its production, aligning with global trends toward sustainable manufacturing.

Analytical characterization of 2-{4-(methylamino)methylphenoxy}acetic acid reveals important physicochemical properties. The compound typically appears as a white to off-white crystalline powder with moderate solubility in polar organic solvents. Advanced techniques like HPLC purity analysis and LC-MS characterization are commonly employed for quality control, addressing frequent search queries about "940364-98-7 analytical methods" and "spectral data interpretation".

In material science applications, derivatives of CAS 940364-98-7 have shown promise in polymer modification and surface functionalization. The phenoxyacetic acid structure can serve as an anchor point for creating functional coatings or smart materials, topics that generate substantial interest in academic literature and patent filings. Recent innovations explore its use in biodegradable materials, responding to market demands for eco-friendly alternatives.

The safety profile of 2-{4-(methylamino)methylphenoxy}acetic acid has been extensively documented in compliance with global regulatory standards. While not classified as hazardous under current systems, proper handling procedures are recommended, particularly regarding powder inhalation and eye protection. These precautions address common workplace safety questions related to "940364-98-7 MSDS" and "laboratory handling guidelines".

Market intelligence indicates growing demand for CAS 940364-98-7 across pharmaceutical and specialty chemical sectors. Procurement specialists frequently search for "940364-98-7 suppliers", "bulk pricing trends", and "technical specifications", reflecting the compound's commercial importance. The development of cost-effective synthetic routes remains an active area of research, with several recent patents disclosing improved methodologies.

Looking forward, 2-{4-(methylamino)methylphenoxy}acetic acid is poised to maintain its significance in chemical innovation. Its structural versatility supports diverse applications ranging from biopharmaceutical conjugates to advanced material science. As research continues to uncover new applications, this compound will likely remain a subject of scientific inquiry and industrial development for years to come.